Cas no 1048108-76-4 (tert-Butyl 5-methylhexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate)

• Product Name: tert-Butyl 5-methylhexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate
• CAS No: 1048108-76-4
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• CID: 1092382
• PubChem ID: 59418258
• Update Time: 2025-07-18

tert-Butyl 5-methylhexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 5-methylhexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate
• tert-butyl 2-methyl-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrole-5-carboxylate
• SCHEMBL2966871
• 1048108-76-4
• tert-Butyl5-methylhexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate
• AKOS022187062
• F1967-2463
• CJHLFQNJNLWXOM-UHFFFAOYSA-N

• Inchi： 1S/C12H22N2O2/c1-12(2,3)16-11(15)14-7-9-5-13(4)6-10(9)8-14/h9-10H,5-8H2,1-4H3
• InChI Key： CJHLFQNJNLWXOM-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC2CN(C)CC2C1)=O

Computed Properties

• Exact Mass: 226.168127949g/mol
• Monoisotopic Mass: 226.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 32.8Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 291.3±33.0 °C at 760 mmHg
• Flash Point: 130.0±25.4 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

tert-Butyl 5-methylhexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on tert-Butyl 5-methylhexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate

Introduction to tert-Butyl 5-methylhexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate (CAS No. 1048108-76-4)

tert-Butyl 5-methylhexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate, with the CAS number 1048108-76-4, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of hexahydropyrrolo[3,4-c]pyrroles, which are known for their unique structural features and potential biological activities. The tert-butyl group and the 5-methyl substitution contribute to its stability and reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical structure of tert-Butyl 5-methylhexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate is characterized by a hexahydropyrrolo[3,4-c]pyrrole core with a tert-butyl ester group at the 2-position and a methyl group at the 5-position. This structure provides a balance between lipophilicity and hydrophilicity, which is crucial for optimizing the pharmacokinetic properties of potential drug candidates. The tert-butyl ester group can be selectively cleaved under mild conditions, allowing for the generation of the corresponding carboxylic acid, which can be further functionalized for various applications.

Recent studies have highlighted the potential of hexahydropyrrolo[3,4-c]pyrroles in various therapeutic areas. For instance, these compounds have shown promising activity as inhibitors of protein-protein interactions (PPIs), which are involved in numerous disease pathways. One notable example is their ability to modulate the interaction between p53 and MDM2, which is a key regulatory step in the p53 tumor suppressor pathway. The ability to disrupt this interaction has significant implications for cancer therapy.

In addition to their role in PPI inhibition, hexahydropyrrolo[3,4-c]pyrroles have also been explored for their anti-inflammatory properties. Research has demonstrated that these compounds can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making them potential candidates for treating inflammatory diseases. The structural flexibility and functional group diversity of tert-Butyl 5-methylhexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate allow for fine-tuning of these biological activities through chemical modifications.

The synthesis of tert-Butyl 5-methylhexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate typically involves multistep procedures that leverage modern synthetic methodologies. One common approach is the use of palladium-catalyzed cross-coupling reactions to introduce the methyl group at the 5-position. Subsequent cyclization reactions can then form the hexahydropyrrolo[3,4-c]pyrrole core. The tert-butyl ester group can be introduced via esterification reactions using tert-butanol under appropriate conditions.

The physicochemical properties of tert-Butyl 5-methylhexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate are well-documented in the literature. It is a white crystalline solid with a melting point ranging from 90 to 95°C. The compound exhibits good solubility in organic solvents such as dichloromethane and dimethylformamide (DMF), but has limited solubility in water. These properties make it suitable for use in solution-phase synthesis and purification processes.

In terms of safety and handling, tert-Butyl 5-methylhexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate should be stored under dry conditions and protected from light to prevent degradation. Standard laboratory safety protocols should be followed when handling this compound to ensure safe working conditions.

The future prospects for tert-Butyl 5-methylhexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate are promising. Ongoing research is focused on optimizing its pharmacological properties through structure-based design and high-throughput screening techniques. Additionally, efforts are being made to develop more efficient synthetic routes to increase its availability for large-scale applications.

In conclusion, tert-Butyl 5-methylhexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate (CAS No. 1048108-76-4) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further exploration and development in various therapeutic areas.